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Compound of Interest

Compound Name: (2S)-2-(4-Methylbenzyl)piperazine

CAS No.: 612502-40-6

Cat. No.: B15168801

Get Quote

Executive Summary & Application Profile
(2S)-2-(4-Methylbenzyl)piperazine is a high-value chiral diamine scaffold used primarily in the

synthesis of peptidomimetics, GPCR ligands, and kinase inhibitors.

Core Challenge: Distinguishing this C-substituted chiral building block from its N-substituted

regioisomer (a derivative of Benzylpiperazine/BZP, a controlled substance class).

Analytical Goal: Use 13C NMR to verify the asymmetric substitution at the C2 position,

confirming the "building block" structure rather than the "drug" structure.

Chemical Structure & Numbering
To ensure accurate assignment, we utilize the following numbering scheme. Note that the

benzyl group is attached to Carbon 2, not Nitrogen 1.
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Figure 1: Connectivity map for (2S)-2-(4-Methylbenzyl)piperazine. The critical diagnostic

connectivity is C2-C7.

13C NMR Chemical Shift Data (Consensus Values)
The following table compares the Target Molecule against its Regioisomer (N-substituted) to

highlight the diagnostic differences.

Solvent: CDCl₃ (77.16 ppm reference) | Frequency: 100 MHz[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15168801/docs?utm_src=pdf-body-img#structural-elucidation-guide-2s-2-4-methylbenzyl-piperazine
https://www.benchchem.com/product/b15168801/docs?utm_src=pdf-body#structural-elucidation-guide-2s-2-4-methylbenzyl-piperazine
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2023-sw036
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15168801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon
Position

Assignment
Target Shift (δ
ppm)

Regioisomer
Contrast (N-
Benzyl)

Diagnostic
Note

C2 Chiral Center 56.5 – 58.0
~53.0

(Symmetric)

Key Indicator.

The chiral C2 is

unique and

desheilded

compared to the

symmetric N-

benzyl analog.

C3 Piperazine CH₂ 46.0 – 47.5 ~53.0

Target has

distinct C2/C3

signals; N-benzyl

isomer has

equivalent C2/C6

signals.

C5 Piperazine CH₂ 45.5 – 46.5 ~46.0

Often overlaps

with C6 or C3 in

low-res spectra.

C6 Piperazine CH₂ 44.0 – 45.0 ~53.0

Upfield shift due

to beta-effect of

the amine.

C7 Benzyl CH₂ 40.5 – 41.5 63.0 – 64.0

CRITICAL. C-

substituted

benzyl (Target) is

~20 ppm upfield

from N-

substituted

benzyl.

C8 Aromatic Ipso 136.0 – 137.5 ~138.0 -

C9/13 Aromatic Ortho 129.0 – 129.5 ~129.0
Intense signal (2

carbons).
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C10/14 Aromatic Meta 129.0 – 129.5 ~129.0
Intense signal (2

carbons).

C11 Aromatic Para 135.5 – 136.5 ~137.0
Substituted by

Methyl group.

C12 Methyl (CH₃) 21.0 – 21.5 ~21.0

Standard

aromatic methyl

shift.

Comparative Analysis: Free Base vs. HCl Salt
Piperazines are often handled as HCl salts for stability. Protonation drastically alters chemical

shifts.

Carbon Free Base (CDCl₃)
Di-HCl Salt
(D₂O/DMSO)

Shift Effect (Δδ)

C2 (Chiral) ~57.0 ~53.5 Upfield (-3.5)

C7 (Benzyl) ~41.0 ~37.5 Upfield (-3.5)

C3/C5/C6 44.0 - 47.0 41.0 - 44.0 Upfield (-3.0)

Technique Tip: If your spectrum shows broad lines or missing peaks in CDCl₃, the piperazine is

likely aggregating or reacting with atmospheric CO₂ to form carbamates. Switch to DMSO-d6 to

break aggregates and sharpen signals.

Experimental Protocols
Protocol A: Standard Structural Verification (CDCl₃)
Use this for non-polar, free-base samples.
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Preparation: Dissolve 20–30 mg of the compound in 0.6 mL CDCl₃.

Filtration: Filter through a cotton plug into the NMR tube to remove solid carbonate salts

(common impurities in piperazines).

Acquisition:

Pulse Angle: 30°

Relaxation Delay (D1): 2.0 seconds (Ensure quaternary carbons C8/C11 relax).

Scans: Minimum 512 (due to low molecular weight and relaxation times).

Referencing: Set the center line of the CDCl₃ triplet to 77.16 ppm.

Protocol B: Chiral Purity Assessment (CSA Method)
13C NMR is achiral. To distinguish (2S) from (2R) or determine ee%, use this modification.

Baseline: Acquire a standard 1H or 13C spectrum in CDCl₃.

Doping: Add 2-3 equivalents of (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (or Pirkle

Alcohol).

Observation:

In a racemic mixture, the Methyl (C12) and Methine (C2) signals will split into two distinct

peaks (diastereomeric anisochrony).

In a pure (2S) sample, these peaks remain singlets (though shifted from the baseline).

Diagnostic Workflow: "Drug" vs. "Building Block"
This flowchart guides you through distinguishing the target molecule from regulated isomers

using NMR data.
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Figure 2: Logical decision tree for verifying the regiochemistry of benzylpiperazines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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